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Compound of Interest

Compound Name: 1,4-Dimethyl-5-nitro-1H-pyrazole

CAS No.: 70951-89-2

Cat. No.: B3280141

Get Quote

Executive Summary
The pyrazole ring (

) serves as a "Goldilocks" scaffold in energetic materials chemistry: it offers a higher heat of
formation (

) than benzene due to the

bond, yet retains aromatic stability superior to imidazole or triazole systems.

For 5-nitro-pyrazole derivatives, thermodynamic stability is not a static property but a dynamic

equilibrium governed by three factors:

Annular Tautomerism: The rapid proton migration in

-unsubstituted derivatives renders the 3- and 5-positions equivalent (

-nitropyrazole).

Substituent Locking: Functionalization at
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fixes the nitro group at the 5-position, introducing steric strain adjacent to the

-substituent that significantly alters decomposition kinetics compared to the 3-isomer.

Nitro-Group Rearrangement: The thermodynamic drive from kinetic

-nitration to thermodynamic

-nitration is the primary synthesis vector for these compounds.

This guide details the mechanistic underpinnings of these stability profiles, supported by

experimental protocols and computational insights.

Molecular Architecture & Electronic Effects
The Tautomeric Paradox
In

-pyrazole derivatives, the 3-nitro and 5-nitro isomers are annular tautomers. In the gas phase
and non-polar solvents, the equilibrium is driven by the dipole moment and internal hydrogen
bonding.

3-Nitro Form: Often favored in

-unsubstituted forms due to intermolecular hydrogen bonding capabilities that form stable
dimers.

5-Nitro Form: When

is substituted (e.g.,

-methyl-5-nitropyrazole), the nitro group at position 5 experiences steric repulsion from the

-substituent. This makes 1-substituted-5-nitropyrazoles generally less thermally stable and
more sensitive than their 1-substituted-3-nitro counterparts.

Electronic Stabilization
The nitro group is strongly electron-withdrawing (
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). In the 5-position, it creates a localized electron-deficient zone at

.

Destabilizing Factor: Repulsion between the lone pairs of the nitro oxygens and the

-substituent (if present).

Stabilizing Factor: The aromaticity of the pyrazole ring distributes the charge. However,

multiple nitro groups (e.g., 3,4,5-trinitropyrazole) significantly reduce the aromatic character,

lowering the activation energy for ring fission.

Thermal Decomposition Mechanisms
Understanding the failure modes of these molecules is critical for safety. The decomposition of

5-nitro-pyrazole derivatives generally follows two distinct pathways depending on the

temperature and heating rate.

Pathway A: Radical Scission (High T)
At high temperatures (detonation or rapid thermolysis), the weakest bond breaks first.

Mechanism: Homolytic cleavage of the

bond.

Energetics: The Bond Dissociation Energy (BDE) for

is typically 60–70 kcal/mol, lower than the ring bonds.

Result: Formation of a pyrazolyl radical and

, leading to rapid oxidation of the carbon backbone.

Pathway B: Nitro-Nitrite Rearrangement (Lower T)
This is the dominant pathway for slow thermal decomposition (storage conditions).

The nitro group (
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) isomerizes to a nitrite ester (

).

The

bond cleaves (weakest link, ~40 kcal/mol).

This releases

and leaves an oxy-radical that leads to ring opening.

Visualization of Decomposition Pathways
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Figure 1: Dual-pathway thermal decomposition mechanism for N-substituted 5-nitropyrazoles.

Experimental Protocols for Stability Assessment
To validate the thermodynamic stability of a specific 5-nitro-pyrazole derivative, the following

protocols are standard.

Protocol A: Differential Scanning Calorimetry (DSC)
Purpose: Determine melting point (

) and onset of decomposition (

).
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Sample Prep: Encapsulate 0.5–1.0 mg of dried sample in an aluminum pan with a pinhole (to

prevent pressure buildup artifacts).

Reference: Empty aluminum pan.

Ramp: Heat from 40°C to 400°C at a rate of 5°C/min.

Analysis:

Endotherm: Indicates melting (phase change).

Exotherm: Indicates decomposition.[1] A sharp, narrow peak suggests autocatalytic

decomposition (dangerous), while a broad peak suggests a controlled radical decay.

Criterion: A gap of

between

and

indicates excellent thermal stability for melt-cast applications.

Protocol B: Vacuum Stability Test (VST)
Purpose: Measure gas evolution at constant temperature (long-term storage simulation).

Setup: Place 2.0 g of sample in a glass tube connected to a mercury manometer or pressure

transducer.

Conditioning: Evacuate tube to

.

Heating: Maintain block temperature at 100°C (or

below

) for 48 hours.

Pass Criteria: Gas volume evolved should be
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(standard for military explosives per STANAG 4556).

Synthesis Workflow: The Rearrangement Strategy
The most thermodynamically interesting synthesis involves the rearrangement of kinetically

formed

-nitropyrazoles to thermodynamically stable

-nitropyrazoles.

Step 1: N-Nitration
(Pyrazole + Acetyl Nitrate)

Intermediate:
N-Nitropyrazole
(Kinetic Product)

 < 0°C

Step 2: Thermal Rearrangement
(Heating in PhCN or neat)

 140-150°C

Product:
3(5)-Nitropyrazole

(Thermodynamic Product)

 [1,5] Sigmatropic Shift
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Figure 2: The "Habraken" rearrangement synthesis pathway.

Comparative Data: 5-Nitro vs. 3-Nitro vs.
Polynitro[2]
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The following table summarizes the thermodynamic and physical properties of key derivatives.

Note the density vs. stability trade-off.[2]

Compound Structure
Density (

)
(DSC)

Impact
Sensitivity

Stability
Note

3,5-DNP
3,5-Dinitro-

1H-pyrazole
1.81 g/cm³ 295°C

> 40 J

(Insensitive)

Highly stable

due to

symmetry

and H-

bonding.

3,4-DNP
3,4-Dinitro-

1H-pyrazole
1.86 g/cm³ 285°C 15 J

Less stable;

adjacent nitro

groups cause

strain.

1-Me-5-NP
1-Methyl-5-

nitropyrazole
1.35 g/cm³ ~220°C Low

Steric clash

between Me

and

lowers

stability.

1-Me-3-NP
1-Methyl-3-

nitropyrazole
1.32 g/cm³ ~260°C Low

No steric

clash; more

stable than 5-

isomer.

TNP
3,4,5-Trinitro-

1H-pyrazole
1.87 g/cm³ 255°C 12 J

High

performance,

but crowding

reduces

.

Data aggregated from Klapötke et al. and standard energetic materials databases.

Computational Modeling (DFT)
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For researchers designing new derivatives, Density Functional Theory (DFT) is the standard for

predicting stability.

Recommended Level of Theory: B3LYP/6-311+G(d,p) or M06-2X (better for dispersion

forces in crystal packing).

Key Metric: Calculate the Isodesmic Bond Separation Energy.

Compare the total energy of the target molecule to a reference set of isolated bonds. A

large positive deviation indicates strain (instability).

Tautomer Calculation:

Calculate

for the 1-H-3-nitro vs. 1-H-5-nitro forms.

Result: In gas phase, 3-nitro is often calculated as slightly more stable (

) due to reduced dipole repulsion, though they exist in equilibrium.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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